![molecular formula C19H20BrClN2 B3850981 1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine](/img/structure/B3850981.png)
1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine
Overview
Description
1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine, also known as BPP, is a chemical compound that has been studied for its potential pharmaceutical applications. BPP belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine acts as a partial agonist of the serotonin 5-HT1A receptor. It binds to the receptor and activates it, but to a lesser extent than the endogenous ligand serotonin. The activation of the receptor leads to the modulation of various neurotransmitter systems, including the serotonergic, dopaminergic, and noradrenergic systems. The exact mechanism of action of this compound is still being investigated.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and noradrenaline. This compound has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its purity can be easily confirmed by various analytical techniques. This compound has also been shown to exhibit high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the receptor's function. However, this compound also has some limitations. Its partial agonist activity may make it less effective than full agonists for certain applications. In addition, its binding affinity for other receptors may complicate its interpretation in certain experiments.
Future Directions
There are several future directions for research on 1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine. One area of interest is the development of this compound derivatives with improved pharmacological properties. Another area of interest is the investigation of this compound's effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, the use of this compound as a radioligand for imaging the serotonin 5-HT1A receptor in humans is an area of ongoing research. Overall, the study of this compound has the potential to provide insights into the function of the serotonin 5-HT1A receptor and its role in various neurological and psychiatric disorders.
Scientific Research Applications
1-(2-bromo-3-phenyl-2-propen-1-yl)-4-(4-chlorophenyl)piperazine has been studied for its potential therapeutic applications. It has been shown to exhibit a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models. In addition, this compound has been studied for its potential use as a radioligand for imaging the serotonin 5-HT1A receptor in the brain.
properties
IUPAC Name |
1-[(Z)-2-bromo-3-phenylprop-2-enyl]-4-(4-chlorophenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrClN2/c20-17(14-16-4-2-1-3-5-16)15-22-10-12-23(13-11-22)19-8-6-18(21)7-9-19/h1-9,14H,10-13,15H2/b17-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLXKPCTZWYCRMI-VKAVYKQESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=CC2=CC=CC=C2)Br)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C/C(=C/C2=CC=CC=C2)/Br)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.